Cas no 1368065-22-8 (2-(3-Tert-butyl-1,2,4-thiadiazol-5-yl)acetic acid)

• Product Name: 2-(3-Tert-butyl-1,2,4-thiadiazol-5-yl)acetic acid
• CAS No: 1368065-22-8
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD22058734
• CID: 5564833
• PubChem ID: 112698978
• Update Time: 2023-07-11

2-(3-Tert-butyl-1,2,4-thiadiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2939352
• 2-(3-tert-butyl-1,2,4-thiadiazol-5-yl)acetic acid
• 1368065-22-8
• 2-(3-Tert-butyl-1,2,4-thiadiazol-5-yl)acetic acid

• MDL： MFCD22058734
• Inchi： 1S/C8H12N2O2S/c1-8(2,3)7-9-5(13-10-7)4-6(11)12/h4H2,1-3H3,(H,11,12)
• InChI Key： LYQKQUBDAPNJRQ-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)O)=NC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles